Cas no 1261599-62-5 (4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261599-62-5
• MF: C₁₉H₁₂F₆N₂
• MW: 382.302405357361
• CID: 4984320
• Update Time: 2025-07-24

4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C19H12F6N2/c20-18(21,22)14-7-3-1-5-12(14)16-9-11(26)10-17(27-16)13-6-2-4-8-15(13)19(23,24)25/h1-10H,(H2,26,27)
• InChI Key： NJHJKGUYTJGRHM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C2C=CC=CC=2C(F)(F)F)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 5.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine

Research Brief on 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261599-62-5): Recent Advances and Applications

4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261599-62-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethylphenyl and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, making it a subject of intense research interest.

The primary objective of recent research on 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine has been to elucidate its mechanism of action and optimize its therapeutic potential. Researchers have employed a combination of computational modeling, X-ray crystallography, and in vitro assays to investigate its binding affinity with target proteins, such as Janus kinases (JAKs) and other signaling molecules. These studies have revealed that the compound exhibits high selectivity and potency, particularly in modulating pathways associated with inflammatory and autoimmune diseases.

One of the key findings from recent studies is the compound's ability to inhibit JAK-STAT signaling, a pathway implicated in numerous pathological conditions, including rheumatoid arthritis and psoriasis. In vitro experiments demonstrated that 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine effectively suppresses cytokine-induced phosphorylation of STAT proteins, thereby attenuating inflammatory responses. Furthermore, pharmacokinetic studies in rodent models have shown favorable bioavailability and metabolic stability, suggesting its potential as a lead compound for further drug development.

In addition to its anti-inflammatory properties, recent research has also explored the compound's utility in oncology. Preliminary data indicate that 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine may act as a dual inhibitor of both JAK and Aurora kinases, which are critical for tumor cell proliferation and survival. This dual inhibitory activity positions the compound as a promising candidate for combination therapies in cancer treatment, particularly for malignancies resistant to conventional kinase inhibitors.

Despite these promising results, challenges remain in the clinical translation of 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine. Issues such as off-target effects, long-term toxicity, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated efficacy in preclinical models underscore its potential as a valuable tool in drug discovery and a stepping stone for the development of next-generation therapeutics.

In conclusion, 4-Amino-2,6-bis(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261599-62-5) represents a compelling area of research in the intersection of chemistry and biomedicine. Its multifaceted pharmacological profile and recent advancements in understanding its mechanisms highlight its potential to address unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic promise.